(Butan-2-yl)(1-phenylbutyl)amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• IUPAC Name: N-butan-2-yl-1-phenylbutan-1-amine
• InChI: InChI=1S/C14H23N/c1-4-9-14(15-12(3)5-2)13-10-7-6-8-11-13/h6-8,10-12,14-15H,4-5,9H2,1-3H3
• InChI Key: YQSJOTJBUNGYHT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=CC=C1)NC(C)CC

Description

(Butan-2-yl)(1-phenylbutyl)amine is a secondary amine featuring a butan-2-yl group (a branched four-carbon chain) and a 1-phenylbutyl substituent. The phenylbutyl group confers aromaticity and lipophilicity, while the branched butan-2-yl group may influence steric and electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Butan-2-yl)(1-phenylbutyl)amine can be achieved through several methods. One common approach involves the reductive amination of butan-2-one with 1-phenylbutylamine. This reaction typically requires a reducing agent such as sodium cyanoborohydride (NaBH3CN) or hydrogen gas (H2) in the presence of a catalyst like palladium on carbon (Pd/C) .

Industrial Production Methods

In industrial settings, the production of (Butan-2-yl)(1-phenylbutyl)amine may involve continuous flow processes to ensure high yield and purity. These processes often utilize automated systems for precise control of reaction conditions, including temperature, pressure, and reagent concentrations .

Chemical Reactions Analysis

Types of Reactions

(Butan-2-yl)(1-phenylbutyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding imines or nitriles using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can convert the compound into primary amines or alcohols using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The amine group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: KMnO4, CrO3, and other strong oxidizing agents.

Reduction: LiAlH4, NaBH4, and catalytic hydrogenation.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles.

Major Products

Oxidation: Imines, nitriles.

Reduction: Primary amines, alcohols.

Substitution: Various substituted amines.

Scientific Research Applications

(Butan-2-yl)(1-phenylbutyl)amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity, including its effects on enzymes and cellular processes.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.

Industry: It is used in the production of specialty chemicals, agrochemicals, and other industrial products

Mechanism of Action

The mechanism of action of (Butan-2-yl)(1-phenylbutyl)amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator of these targets, modulating various biochemical pathways. For example, it may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with binding sites .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following amines share structural motifs with (Butan-2-yl)(1-phenylbutyl)amine:

Compound Name	Molecular Formula	Key Functional Groups	Structural Features
(Butan-2-yl)(1-phenylbutyl)amine	C₁₄H₂₃N	Secondary amine, phenyl, branched alkyl	Bulky aromatic substituent; chiral center(s)
(1-Furan-2-yl-ethyl)-(1-phenyl-but-3-enyl)-amine	C₁₆H₁₉NO	Secondary amine, furan, alkene	Heteroaromatic (furan); unsaturated chain
butan-2-yl[1-(2-chlorophenyl)ethyl]amine	C₁₂H₁₈ClN	Secondary amine, chlorophenyl, branched	Electron-withdrawing Cl substituent
butan-2-yl({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)amine	C₁₂H₁₆F₃NS	Secondary amine, trifluoromethyl sulfanyl	Strongly electron-deficient aromatic ring

Key Observations :

• Aromatic Substituents : The phenyl group in (Butan-2-yl)(1-phenylbutyl)amine contrasts with electron-deficient (e.g., trifluoromethyl sulfanyl ) or heteroaromatic (furan ) moieties in analogs.
• Chirality : The butan-2-yl group introduces a chiral center, similar to stereoisomeric esters in pheromone synthesis .
• Lipophilicity : The phenylbutyl chain likely enhances lipophilicity compared to shorter-chain analogs like butan-2-yl[1-(2-chlorophenyl)ethyl]amine .

Physicochemical Properties

Limited solubility and stability data are available for these compounds. Inferences are drawn from structurally related amines:

Property	(Butan-2-yl)(1-phenylbutyl)amine	(1-Furan-2-yl-ethyl)-(1-phenyl-but-3-enyl)-amine	N-ethyl-2-butanamine
Molecular Weight (g/mol)	205.34	241.33	101.19
Solubility*	Likely low (aromatic substituent)	Not reported	Index: 976 (aqueous)
Stability	Air-sensitive (typical for amines)	Not reported	Stable under inert conditions

*Solubility trends: Bulky aromatic groups (e.g., phenylbutyl) reduce aqueous solubility compared to simpler amines like N-ethyl-2-butanamine .

Hazard Profiles

Hazard data vary significantly based on substituents:

Compound	GHS Hazards
(1-Furan-2-yl-ethyl)-(1-phenyl-but-3-enyl)-amine	H302 (harmful if swallowed), H315 (skin irritation), H319 (eye irritation), H335 (respiratory irritation)
butan-2-yl[1-(2-chlorophenyl)ethyl]amine	No specific hazards reported
(Butan-2-yl)(1-phenylbutyl)amine	Likely similar to other secondary amines (e.g., skin/eye irritation)

Note: The furan-containing analog exhibits higher toxicity due to its reactive heterocycle and unsaturated chain.

Biological Activity

(Butan-2-yl)(1-phenylbutyl)amine, a compound with potential biological activity, has garnered interest in medicinal chemistry and pharmacology. This article explores its synthesis, biological interactions, and therapeutic implications based on diverse research findings.

The synthesis of (Butan-2-yl)(1-phenylbutyl)amine typically involves the nucleophilic substitution reaction between butan-2-amine and 1-phenylbutyl halide. This reaction is usually conducted in an organic solvent like dichloromethane or toluene, utilizing a base such as sodium hydroxide to facilitate the reaction under controlled conditions.

Chemical Structure:
The compound's structure contributes to its unique reactivity and potential biological interactions. Its molecular formula is C13H19N, indicating a relatively simple amine structure that can undergo various chemical transformations.

The biological activity of (Butan-2-yl)(1-phenylbutyl)amine is primarily attributed to its interaction with specific molecular targets within biological systems. It has been shown to modulate the activity of enzymes and receptors, which can lead to various pharmacological effects. The exact mechanisms are still under investigation, but preliminary studies suggest that it may influence neurotransmitter systems and cellular signaling pathways .

Biological Activity

Research indicates that (Butan-2-yl)(1-phenylbutyl)amine exhibits several biological activities:

1. Antimicrobial Activity:
Studies have explored the compound's potential as an antibiotic potentiator, enhancing the efficacy of existing antibiotics by affecting membrane permeability in bacterial cells. For instance, it was noted that compounds with similar structures could increase the fluorescence of NPN dye in E. coli, indicating enhanced membrane permeability .

2. Neuropharmacological Effects:
Preliminary evaluations suggest that this compound may impact neurotransmitter release and uptake, potentially offering therapeutic benefits for neurological disorders. Its ability to modulate synaptic transmission could be linked to its structural properties, allowing it to interact effectively with neuronal receptors .

3. Anti-inflammatory Properties:
Emerging data suggest that (Butan-2-yl)(1-phenylbutyl)amine may possess anti-inflammatory effects. In vitro assays have demonstrated its capacity to inhibit pro-inflammatory cytokine production, indicating a potential role in treating inflammatory diseases .

Case Studies and Research Findings

Several case studies have been conducted to evaluate the biological activity of (Butan-2-yl)(1-phenylbutyl)amine:

Study	Focus	Findings
Study 1	Antimicrobial Activity	Demonstrated increased permeability of bacterial membranes in the presence of the compound, enhancing antibiotic efficacy.
Study 2	Neuropharmacology	Indicated modulation of neurotransmitter systems, suggesting potential applications in treating neurological disorders.
Study 3	Anti-inflammatory Effects	Showed significant inhibition of pro-inflammatory cytokines in cell culture models, supporting its therapeutic potential in inflammatory conditions.